Cas no 2172465-73-3 (3-{1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid
• CAS No: 2172465-73-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6351212
• PubChem ID: 165554615
• Update Time: 2025-05-25

3-{1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid
• EN300-1543769
• 2172465-73-3
• 3-{1-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-15-18(16-30)9-12-27(32)33)13-20(19-10-11-19)14-29-28(34)35-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,18-20,25H,9-17H2,(H,29,34)(H,32,33)
• InChI Key： NNOIQQDNPATINH-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid

Research Brief on 3-{1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid (CAS: 2172465-73-3)

The compound 3-{1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid (CAS: 2172465-73-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable for solid-phase peptide synthesis (SPPS), a widely used method in the production of peptide drugs. Researchers have demonstrated that the compound's unique cyclopropyl and azetidin moieties contribute to its stability and bioavailability, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a building block for the development of protease inhibitors. The study reported that derivatives of 3-{1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid exhibited potent inhibitory activity against several viral proteases, including those associated with SARS-CoV-2. The researchers attributed this activity to the compound's ability to form stable interactions with the active sites of the target enzymes.

Another area of interest is the compound's potential application in targeted drug delivery systems. A recent preprint on bioRxiv described the incorporation of this compound into nanoparticle-based carriers, which demonstrated enhanced cellular uptake and reduced off-target effects in vitro. The study suggested that the carboxylic acid moiety in the compound's structure could be further functionalized to improve its binding affinity to specific cell surface receptors.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of this compound. A 2022 report in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce production costs. The report also emphasized the importance of developing robust analytical methods to ensure the compound's purity and stability during storage and transportation.

In conclusion, 3-{1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidin-3-yl}propanoic acid represents a versatile and promising scaffold for drug discovery. Its unique structural features and demonstrated biological activities warrant further investigation, particularly in the context of antiviral therapies and targeted drug delivery. Future research should focus on addressing the current limitations in synthesis and exploring its potential in other therapeutic areas.